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Compound of Interest

Compound Name: SRT3025

Cat. No.: B3027058

This document provides immediate, essential safety, handling, and disposal information for
SRT3025, a sirtuin 1 (SIRT1) activator. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and proper
management of this compound.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for SRT3025.
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Property Value Source
Molecular Formula C31H31N502S2 « HCI [1]
Formula Weight 606.2 g/mol [1]
Purity >98% [2]
Appearance A solid [2]
Storage Temperature -20°C [2]
Stability >4 years [2]
Solubility (Chloroform) ~30 mg/mL [2]
Solubility (DMSO, DMF, ]

Slightly soluble [1112]
Ethanol)
In Vitro Activity (SU.86.86

IC50 = 0.98 uM [2]
cells)
In Vitro Concentration

2 uM [2]

(BMDMs)

Personal Protective Equipment (PPE) and Handling

SRT3025 should be considered hazardous until more information is available.[2] Adherence to
the following PPE and handling guidelines is mandatory to minimize exposure risk.

Engineering Controls:

o Work with SRT3025 in a well-ventilated area.[3] For procedures that may generate dust or
aerosols, use a certified chemical fume hood.[4]

o Ensure that eyewash stations and safety showers are readily accessible near the
workstation.[3]

Personal Protective Equipment:
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e Eye and Face Protection: Wear tightly fitting safety goggles. If there is a splash hazard, use
additional face protection.[3][5]

e Hand Protection: Wear chemical-resistant, impervious gloves such as butyl-rubber or nitrile
rubber.[3][6] Be aware of the breakthrough time of your gloves.

» Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk
of exposure, consider additional protective clothing like sleevelets, an apron, or disposable
suits to prevent skin contact.[3]

» Respiratory Protection: If dust or aerosols are generated and engineering controls are
insufficient, use a respirator with an approved filter.[3]

Hygiene Practices:
» Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[2]

e Wash hands thoroughly after handling the compound, before breaks, and at the end of the
workday.[2][3]

e Do not eat, drink, or smoke in areas where SRT3025 is handled.[3]

o Contaminated work clothing should not be allowed out of the laboratory and should be
decontaminated or disposed of as hazardous waste.[5]

Experimental Protocol: In Vitro SRT3025 Treatment
of AML12 Hepatocytes

This protocol is adapted from a study investigating the effect of SRT3025 on LDLR and PCSK9
expression in mouse hepatoma cells.[7][8]

1. Cell Culture:

e Culture AML12 mouse hepatoma cells in a 1:1 (v/v) mixture of DMEM and Ham's F12
medium.

e Supplement the medium with insulin (5 pg/mL), transferrin (5 pg/mL), selenium (5 ng/mL),
and dexamethasone (40 ng/mL).[7]
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2. Preparation of SRT3025 Stock Solution:

e Prepare a stock solution of SRT3025 in an appropriate solvent, such as DMSO.[9]
e Purge the solvent with an inert gas before dissolving the compound.[2]

3. Treatment of Cells:

e Seed the AML12 cells in appropriate culture plates.

e Once the cells have reached the desired confluency, treat them with varying concentrations
of SRT3025 (e.g., 0-10 uM) or a vehicle control (DMSO).[7][8]

 Incubate the cells for the desired time period (e.g., 24 hours).[8]

4. Analysis of Protein Expression:

» Following treatment, lyse the cells to extract total protein.

o Perform Western blotting to analyze the expression levels of target proteins such as LDLR
and PCSK9.[7][8]

o Use an appropriate loading control, such as (3-actin, to normalize the results.[8]

5. Analysis of LDL Uptake (Optional):

e To assess the functional consequences of changes in LDLR expression, perform an LDL
uptake assay.

 Incubate the treated cells with BODIPY-labeled LDL.[7]

o Measure the fluorescence intensity to quantify LDL uptake.[7]

Disposal Plan

Treat all SRT3025 waste as hazardous waste. Follow your institution's Environmental Health
and Safety (EHS) guidelines for hazardous waste disposal.[4]

1. Waste Segregation and Collection:

e Solid Waste: Collect all solid waste contaminated with SRT3025, including unused
compound, contaminated PPE (gloves, etc.), and weighing papers, in a dedicated, clearly
labeled hazardous waste container.[4]

» Liquid Waste: Collect solutions containing SRT3025 in a separate, sealed, and properly
labeled hazardous liquid waste container. Indicate the solvent used on the label (e.qg.,
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"SRT3025 in DMSO"). Do not dispose of aqueous solutions containing SRT3025 down the
drain.[4]

2. Labeling of Waste Containers:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name
"SRT3025".[4]

3. Storage of Hazardous Waste:

o Store waste containers in a designated and controlled satellite accumulation area within the
laboratory.[4]
o Keep waste containers closed except when adding waste.[4]

4. Arranging for Disposal:

e When the waste container is full or no longer in use, arrange for its collection by your
institution's EHS department or a licensed hazardous waste disposal contractor.[4]

SRT3025 Signaling Pathway in Hepatocytes

The following diagram illustrates the signaling pathway by which SRT3025 is understood to
increase LDLR expression in hepatocytes.

SRT3025 aclivates inhibil leads (o Extracellular PCSK9 LDLR Degradation i LDL Uptake ‘

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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